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Product Comparison at a Glance

The table below summarizes the core characteristics of Nopco NXZ and general mineral oil defoamers based

on the information available.

Feature Nopco NXZ General Mineral Oil Defoamers

Chemical
Type

Metallic soap type (mixture of mineral

oil, metallic soap, nonionic surfactant)
[1] [2]

Mineral oil-based, often with hydrophobic

particles [3] [4]

Primary
Action

Anti-foaming agent for emulsion and
latex [1] [2]

Foam suppression and foam-breaking [3] [4]

Ionic
Character

Nonionic [1] Typically nonionic [4]

Key
Applications

Acrylic, vinyl acetate, vinyl acetate-
acrylic emulsions; water-based paints

& adhesives [1]

Synthetic latex (styrene-butadiene, acrylic,
PVAc), water-based coatings, adhesives,

plasters [5] [4] [6]

Typical
Dosage

0.1 - 0.3% on solid weight of

emulsions/latexes [1]

0.2 - 0.5% on total paint formulation; 1 - 2%

on solids in adhesives [5]
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Feature Nopco NXZ General Mineral Oil Defoamers

Compatibility Specifically noted for excellent
performance in certain emulsions [2]

Generally good, but formulations are
available for high compatibility in specific

systems (e.g., hydrocarbon-based acrylics)
[5] [4]

Key Benefit Remarkable anti-foaming ability,
highly acclaimed in industry [2]

Cost-effective, good affinity with organic
materials, suitable for high-viscosity systems

[3] [4]

Performance Data and Experimental Insights

While direct comparisons are unavailable, the search results provide performance data from separate

evaluations.

Nopco NXZ Evaluation Protocol

One search result describes a "Diffuser stone test" used to evaluate Nopco NXZ, which can serve as a

reference experimental method [1]:

Objective: To evaluate the defoaming efficiency in a latex system under controlled conditions.

Methodology:
Sample Preparation: 100g of NBR latex is measured into a 500mL graduated cylinder. The

temperature is controlled (e.g., 25°C or 40°C) [1].
Foam Generation: Nitrogen gas is blown through a G4 glass filter (pore size not specified) into

the latex at a fixed flow rate of 0.5 L/min to generate foam [1].
Defoamer Addition: When the foam reaches a predetermined height, 0.5 mL of a 5% dilution

of the defoamer is added [1].
Data Collection: The foam height is recorded over time. The less the foam volume after

addition, the better the defoaming properties [1].
Supporting Data: The manufacturer provides charts showing a rapid and significant reduction in

foam volume immediately after the addition of NOPCO NXZ at both 25°C and 40°C [1].

Mineral Oil Defoamer (FOAMASTER MO NDW EK) Properties
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Data for a specific mineral oil defoamer reveals the following performance characteristics [5]:

Long-Term Efficiency: It continues to defoam effectively even after months of storage [5].
Compatibility: It provides good compatibility in flat aqueous coatings and does not cause surface

defects like fisheyes [5].
Film Quality: It has no negative effect on the final paint film and contributes to excellent brushability

[5].

How to Choose for Your Application

The following diagram summarizes the decision-making logic for selecting between these defoamer types.

Defoamer Selection for Latex

System Type?
Acrylic, Vinyl Acetate, VAc-Acrylic

Key Requirement?

 No / Unsure

Nopco NXZ

 Yes

Long-term foam suppression
in a complex formulation?

Cost-effectiveness for a
broad application range?

General Mineral Oil Defoamer

 Yes  Yes

Click to download full resolution via product page

Consider Nopco NXZ if: Your work specifically involves acrylic, vinyl acetate, or vinyl acetate-
acrylic emulsions. The product has a long-standing reputation and is specifically engineered for

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.atamanchemicals.com/foamaster-mo-ndw-ek_u28986/
https://www.atamanchemicals.com/foamaster-mo-ndw-ek_u28986/
https://www.atamanchemicals.com/foamaster-mo-ndw-ek_u28986/
https://www.atamanchemicals.com/foamaster-mo-ndw-ek_u28986/
https://www.smolecule.com/products/s1824518?utm_src=pdf-body-img
https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.smolecule.com/products/s1824518?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


these systems, which may offer performance reliability [1] [2].

Consider a General Mineral Oil Defoamer if: You are working with a broader range of synthetic
latexes like styrene-butadiene or water-soluble alkyds, or if you need a cost-effective solution for

high-viscosity systems or general-purpose applications [5] [4] [6].

Recommendations for Further Research

To make a fully informed decision, I suggest you:

Request Technical Samples: The most reliable way to compare is through testing in your specific

formulations. Many manufacturers offer samples for this purpose [3] [6] [7].
Conduct Your Own Experiments: Use the experimental protocol similar to the one described for

Nopco NXZ (e.g., diffuser stone test) to objectively compare the defoaming efficiency, compatibility,
and long-term stability of different products in your lab [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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defoamers-in-latex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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